Cas no 1850248-08-6 (1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1850248-08-6
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• MDL: MFCD32661972
• CID: 5520815
• PubChem ID: 131024145
• Update Time: 2024-11-08

1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-α-(trifluoromethyl)benzenemethanol
• SY250403
• 1850248-08-6
• EN300-1952352
• 2-Bromo-3-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• G73732
• 1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethanol
• starbld0015230
• 2-Bromo-3-fluoro-alpha-(trifluoromethyl)benzylAlcohol
• 1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• MFCD32661972

• MDL： MFCD32661972
• Inchi： 1S/C8H5BrF4O/c9-6-4(2-1-3-5(6)10)7(14)8(11,12)13/h1-3,7,14H
• InChI Key： UDMWACSTBRADSF-UHFFFAOYSA-N
• SMILES： C1=CC(C(O)C(F)(F)F)=C(Br)C(F)=C1

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų